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An In-Depth Technical Guide to the Reactivity of Fluorinated Benzophenone Derivatives

Executive Summary
The benzophenone scaffold is a cornerstone in medicinal chemistry and chemical biology,

valued for its rigid, three-dimensional structure and unique photochemical properties.[1] The

strategic incorporation of fluorine atoms into this scaffold significantly modulates its reactivity,

photophysics, and biological interactions, opening new avenues for drug design and the

development of sophisticated chemical probes.[2][3] This guide provides a comprehensive

analysis of the reactivity of fluorinated benzophenone derivatives, synthesizing foundational

principles with field-proven applications. We will explore the causal relationships behind their

photochemical and chemical reactivity, detail authoritative synthetic and analytical protocols,

and examine their role as versatile tools in modern drug discovery.
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Benzophenone's utility is fundamentally linked to its electronic structure. Upon absorption of

ultraviolet (UV) light (typically around 345 nm), the molecule undergoes an n→π* transition,

promoting an electron from a non-bonding n-orbital on the carbonyl oxygen to an anti-bonding

π* orbital.[4][5] This initially forms a short-lived singlet excited state (S1), which rapidly and

efficiently undergoes intersystem crossing (ISC) to a more stable triplet excited state (T1).[6]

This triplet state is the key reactive species. It has a biradical-like character, with unpaired

electron spin density on both the carbonyl oxygen and carbon.[5][6] This makes the oxygen

atom a potent hydrogen atom abstractor. The classic example of this reactivity is the

photoreduction of benzophenone in the presence of a hydrogen donor like isopropyl alcohol,

which yields benzopinacol and acetone.[6][7] This fundamental reactivity is harnessed in

numerous applications, most notably in photoaffinity labeling.

Benzophenone (S₀)

Singlet Excited State (S₁)
n→π*

UV Photon (hν)

Triplet Excited State (T₁)
Biradical Character

Intersystem
Crossing (ISC)

(High Efficiency)

Phosphorescence
(Slow)

H-Atom Abstraction
from R-H

Reaction

Covalent Adduct + R•

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://m.youtube.com/watch?v=Q3g9u_ytHTY
https://www.researchgate.net/figure/A-Mechanism-for-the-photochemical-reaction-of-benzophenone-with-a-C-H-bond-of-an-amino_fig1_7971074
https://scholarworks.bgsu.edu/cgi/viewcontent.cgi?article=1111&context=spectrum
https://www.researchgate.net/figure/A-Mechanism-for-the-photochemical-reaction-of-benzophenone-with-a-C-H-bond-of-an-amino_fig1_7971074
https://scholarworks.bgsu.edu/cgi/viewcontent.cgi?article=1111&context=spectrum
https://scholarworks.bgsu.edu/cgi/viewcontent.cgi?article=1111&context=spectrum
https://www.math-cs.gordon.edu/courses/organic/_photochem.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Photochemical excitation pathway of benzophenone.

The Fluorine Factor: Modulating Reactivity and
Properties
The introduction of fluorine, the most electronegative element, into the benzophenone scaffold

imparts profound changes to its physicochemical properties. This is a widely used strategy in

medicinal chemistry to enhance metabolic stability, modulate pKa, and improve binding affinity

to biological targets.[8][9][10]

Key Effects of Fluorination:

Electronic Perturbation: The strong electron-withdrawing nature of fluorine alters the electron

density distribution across the aromatic rings and the carbonyl group. This can influence the

energy levels of the n and π* orbitals, thereby affecting the photophysical properties.[11]

Enhanced Photostability: Fluorination can significantly increase the photostability of

molecules, a desirable trait for fluorophores and photolabeling agents.[2][12]

Chemical Reactivity Handle: In polyfluorinated systems, the fluorine atoms themselves

become sites for chemical modification, primarily through Nucleophilic Aromatic Substitution

(SNAr) reactions.[13]

Biological Interactions: Fluorine can participate in unique non-covalent interactions within

protein binding pockets, such as orthogonal multipolar interactions (F···C=O) and hydrogen

bonds, potentially increasing ligand potency and selectivity.[14]

Synthesis of Fluorinated Benzophenone Derivatives
The synthetic approach to a target fluorinated benzophenone is dictated by the desired degree

and pattern of fluorination. Two primary strategies dominate the field: Friedel-Crafts acylation

for less substituted systems and iterative SNAr for highly fluorinated scaffolds.
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This classic electrophilic aromatic substitution is effective for introducing a fluorinated benzoyl

group onto an electron-rich aromatic ring or vice-versa. It is a robust method for preparing

mono-, di-, or tri-fluorinated benzophenones where the fluorine atoms are substituents on the

acylating agent or the aromatic substrate.[3]
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Caption: General workflow for Friedel-Crafts acylation.

Strategy 2: Iterative Nucleophilic Aromatic Substitution
(SNAr)
For the synthesis of highly functionalized, polyfluorinated benzophenones, a more modern and

versatile approach involves the sequential SNAr on a perfluorinated benzophenone core, such

as bis(2,4,5-trifluorophenyl)methanone. The electron-deficient nature of the fluorinated rings

makes them highly susceptible to attack by nucleophiles. The reactivity of the fluorine atoms is

position-dependent, with those para to the activating carbonyl group being the most labile,

followed by the ortho positions. This differential reactivity allows for controlled, stepwise

substitution.[2][12][13]

This method provides scalable access to a diverse library of symmetrical and asymmetrical

fluorinated benzophenones, as well as related xanthones and acridones, by employing a

variety of oxygen, nitrogen, and sulfur nucleophiles.[2]

Experimental Protocol: Synthesis of Bis(2,4,5-
trifluorophenyl)methanone (Hexafluorobenzophenone
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Core)
This protocol is adapted from the work of Peterson and colleagues and describes the synthesis

of a key precursor for iterative SNAr.[2]

Self-Validation: The success of each step is validated by standard analytical techniques. The

formation of the alcohol intermediate (Step 2) and the final ketone product (Step 3) can be

monitored by Thin Layer Chromatography (TLC) and confirmed by Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Step 1: Grignard Reagent Formation

To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add

magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.

In a separate, dry flask, prepare a solution of 1-bromo-2,4,5-trifluorobenzene in anhydrous

tetrahydrofuran (THF).

Add a small portion of the bromide solution to the magnesium and gently warm to initiate the

reaction (indicated by the disappearance of the iodine color and gentle bubbling).

Once initiated, add the remaining bromide solution dropwise via an addition funnel,

maintaining a gentle reflux.

After the addition is complete, continue to stir the reaction at room temperature for 1-2 hours

to ensure complete formation of the Grignard reagent.

Step 2: Nucleophilic Addition to Aldehyde

Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

Prepare a solution of 2,4,5-trifluorobenzaldehyde in anhydrous THF.

Add the aldehyde solution dropwise to the stirred Grignard reagent.
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After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature, stirring for an additional 2-3 hours.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride

(NH₄Cl).

Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine,

dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure

to yield the crude diaryl alcohol intermediate.

Step 3: Oxidation to Ketone

Dissolve the crude alcohol from Step 2 in dichloromethane (DCM).

Add pyridinium chlorochromate (PCC) or another suitable oxidizing agent (e.g.,

TEMPO/NaOCl) portion-wise to the stirred solution.

Stir the reaction at room temperature until TLC analysis indicates complete consumption of

the starting alcohol.

Upon completion, filter the reaction mixture through a pad of silica gel or Celite®, washing

with additional DCM.

Concentrate the filtrate under reduced pressure.

Purify the resulting crude solid by column chromatography (e.g., using a hexane/ethyl

acetate gradient) or recrystallization to afford the pure bis(2,4,5-trifluorophenyl)methanone.

Applications in Drug Development and Chemical
Biology
The unique reactivity profile of fluorinated benzophenones makes them powerful tools for

researchers.

Photoaffinity Labeling: Mapping Molecular Interactions
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Photoaffinity labeling (PAL) is a powerful technique used to identify and characterize the

binding partners of small molecules, peptides, or other ligands within a complex biological

system.[15] A benzophenone moiety is incorporated into the structure of a ligand of interest.

Upon incubation with its biological target (e.g., a protein), the system is irradiated with UV light.

The photo-excited benzophenone abstracts a hydrogen atom from a nearby amino acid side

chain, forming a stable, covalent bond.[5] This permanently "tags" the interacting protein, which

can then be identified and characterized using proteomics techniques.

Fluorination can enhance the utility of benzophenone-based photo-probes by increasing their

photostability and potentially fine-tuning their photoreactivity.
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Caption: Workflow for Photoaffinity Labeling (PAL).

Scaffolds in Medicinal Chemistry
The benzophenone framework is present in numerous biologically active molecules and

marketed drugs.[1][16] Fluorinated derivatives are actively being explored for various

therapeutic indications. For example, fluorinated benzophenone derivatives have been

synthesized and evaluated as multipotent agents for Alzheimer's disease, showing inhibitory

activity against enzymes like β-secretase (BACE-1).[1] In this context, fluorine substitution is

used to probe structure-activity relationships (SAR) and optimize potency, selectivity, and

pharmacokinetic properties.[1][14]

Table 1: Influence of Fluorination on Benzophenone Derivative Properties
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Property Effect of Fluorination Rationale / Causality

Metabolic Stability Generally Increased

C-F bond is stronger than a C-

H bond, blocking sites of

oxidative metabolism by

Cytochrome P450 enzymes.[8]

Binding Affinity Can Increase or Decrease

Fluorine can engage in

favorable interactions (H-

bonds, multipolar) or cause

steric/electronic clashes in a

binding pocket.[14]

Lipophilicity Context-Dependent

A single fluorine can increase

lipophilicity, while groups like -

CF₃ often increase it. However,

the effect is complex and

depends on the overall

molecular environment.[10]

Acidity/Basicity Modulated (pKa shift)

The strong inductive effect of

fluorine can significantly lower

the pKa of nearby acidic

protons or basic nitrogen

atoms.[8]

Photophysical Properties Altered

Can enhance photostability

and tune absorption/emission

spectra, useful for probes and

materials science.[2][12][17]

Conclusion
Fluorinated benzophenone derivatives represent a class of molecules with tunable and highly

valuable reactivity. Their rich photochemistry, driven by the triplet excited state, provides a

robust mechanism for forming covalent bonds with high spatial and temporal control, a feature

expertly exploited in photoaffinity labeling. Simultaneously, the strategic placement of fluorine

atoms offers a powerful tool for medicinal chemists to optimize drug-like properties, from

metabolic stability to target affinity. The synthetic versatility afforded by methods like iterative
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SNAr ensures that a vast chemical space of these derivatives remains accessible for

exploration. For researchers in drug development, understanding the interplay between

fluorination and the intrinsic reactivity of the benzophenone core is essential for designing next-

generation therapeutics and chemical probes.

References
Woydziak, Z. R., Fu, L., & Peterson, B. R. (2012). Synthesis of Fluorinated Benzophenones,

Xanthones, Acridones, and Thioxanthones by Iterative Nucleophilic Aromatic Substitution.

The Journal of Organic Chemistry, 77(1), 473–481. [Link]

Sameem, B. (2019). Synthesis of Fluorinated Benzophenones for Biological Activity Probing.

Macquarie University. [Link]

Wikipedia contributors. (2024). Benzophenone. In Wikipedia, The Free Encyclopedia. [Link]

Scaiano, J. C. (n.d.). The Photochemistry of Benzophenone. ScholarWorks@BGSU. [Link]

Kaur, R., & Kishore, D. (2019). Benzophenone: a ubiquitous scaffold in medicinal chemistry.

RSC Advances, 9(41), 23624–23656. [Link]

Gilbert, J. C., & Martin, S. F. (2014). SYNTHESIS, SPECTROSCOPY AND

PHOTOCHEMISTRY OF BENZOPHENONES. Oregon State University. [Link]

Chemistry Learning. (2020). Photolysis of Benzophenone - Photoreduction Reactions -

Mechanism. YouTube. [Link]

University of Missouri–St. Louis. (n.d.). Photochemical preparation of benzopinacol. [Link]

Sakala, G., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides

as Inhibitors of Amyloid-β Aggregation. Chemistry – A European Journal. [Link]

Chen, C., et al. (2015). Benzophenone and its analogs bind to human glyoxalase 1.

Bioorganic & Medicinal Chemistry Letters, 25(24), 5755-5758. [Link]

Lee, Y. S., et al. (2021). 68Ga-labeled fluorinated benzamide derivatives for positron

emission tomography imaging of melanoma. Scientific Reports, 11(1), 2200. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubs.acs.org/doi/10.1021/jo202062f
https://www.mq.edu.au/research/research-centres-groups-and-facilities/secure-planet/publications
https://en.wikipedia.org/wiki/Benzophenone
https://scholarworks.bgsu.edu/spectrum/vol1/iss3/5/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9070800/
https://chem.libretexts.org/Oregon_State_University/OER/Integrated_Laboratory_Project_-CH_463_and_CH_463H(WIC)
https://www.youtube.com/watch?v=kYJq3d1q9yI
https://www.umsl.edu/chemistry/lembed/6/625.htm
https://pubmed.ncbi.nlm.nih.gov/39109590/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4684742/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7822920/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zhang, X., et al. (2023). Synthesis and bioactivity investigation of benzophenone and its

derivatives. RSC Advances, 13(28), 19343-19356. [Link]

Woydziak, Z. R., Fu, L., & Peterson, B. R. (2012). Synthesis of Fluorinated Benzophenones,

Xanthones, Acridones, and Thioxanthones by Iterative Nucleophilic Aromatic Substitution.

The Journal of Organic Chemistry. [Link]

Woydziak, Z. R., Fu, L., & Peterson, B. R. (2012). Synthesis of fluorinated benzophenones,

xanthones, acridones, and thioxanthones by iterative nucleophilic aromatic substitution.

Journal of Organic Chemistry, 77(1), 473-481. [Link]

Volyniuk, D., et al. (2024). A Review of Benzophenone-Based Derivatives for Organic Light-

Emitting Diodes. Materials, 17(4), 856. [Link]

Dorman, G., & Prestwich, G. D. (2000). Mechanism for the photochemical reaction of

benzophenone with a C-H bond of an amino acid side chain. ResearchGate. [Link]

Mphahlele, M. J. (2013). Synthesis of fluorinated benzophenones and phenylcoumarins.

University of KwaZulu-Natal. [Link]

Saldinger, J., et al. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis:

Investigating Reactivity and Identifying Fluorinated Products by Combining Computational

Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology. [Link]

Moore, W. M., & Hammond, G. S. (1961). Mechanisms of Photoreactions in Solutions. I.

Reduction of Benzophenone by Benzhydrol. Journal of the American Chemical Society,

83(13), 2789-2794. [Link]

Kumar, A., et al. (2022). Recent Advances in Chemical Biology Using Benzophenones and

Diazirines as Radical Precursors. Molecules, 27(19), 6667. [Link]

Wang, M., et al. (2016). Fluorine substitution influence on benzo[12][18][19]thiadiazole based

polymers for field-effect transistor applications. Chemical Communications, 52(16), 3207-

3210. [Link]

Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of

Medicinal Chemistry. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10303102/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3256751/
https://pubmed.ncbi.nlm.nih.gov/22111869/
https://www.mdpi.com/1996-1944/17/4/856
https://www.researchgate.net/figure/A-Mechanism-for-the-photochemical-reaction-of-benzophenone-with-a-C-H-bond-of-an-amino_fig1_236166412
https://researchspace.ukzn.ac.za/handle/10413/11030
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10449419/
https://pubs.acs.org/doi/abs/10.1021/ja01474a008
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9573351/
https://pubs.acs.org/doi/abs/10.1021/jo202062f
https://figshare.mq.edu.au/ndownloader/files/34539329
https://en.wikipedia.org/wiki/Benzophenone
https://pubs.rsc.org/en/content/articlelanding/2016/cc/c5cc10009g
https://www.researchgate.net/publication/280572170_Applications_of_Fluorine_in_Medicinal_Chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal

Chemistry, 58(21), 8359-8390. [Link]

Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Medicinal Chemistry. Science. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis of Fluorinated Benzophenones, Xanthones, Acridones, and Thioxanthones by
Iterative Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]

3. researchspace.ukzn.ac.za [researchspace.ukzn.ac.za]

4. m.youtube.com [m.youtube.com]

5. researchgate.net [researchgate.net]

6. scholarworks.bgsu.edu [scholarworks.bgsu.edu]

7. Photochemical preparation of benzopinacol [math-cs.gordon.edu]

8. researchgate.net [researchgate.net]

9. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. Fluorine substitution influence on benzo[2,1,3]thiadiazole based polymers for field-effect
transistor applications - Chemical Communications (RSC Publishing) [pubs.rsc.org]

12. pubs.acs.org [pubs.acs.org]

13. Synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones by
iterative nucleophilic aromatic substitution - PubMed [pubmed.ncbi.nlm.nih.gov]

14. Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of
Amyloid-β Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical
Precursors - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26200936/
https://www.researchgate.net/publication/5892257_Fluorine_in_Medicinal_Chemistry
https://www.benchchem.com/product/b136249?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6238883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3256751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3256751/
https://researchspace.ukzn.ac.za/server/api/core/bitstreams/77ff62be-b72e-4497-aa42-765177dc1e7f/content
https://m.youtube.com/watch?v=Q3g9u_ytHTY
https://www.researchgate.net/figure/A-Mechanism-for-the-photochemical-reaction-of-benzophenone-with-a-C-H-bond-of-an-amino_fig1_7971074
https://scholarworks.bgsu.edu/cgi/viewcontent.cgi?article=1111&context=spectrum
https://www.math-cs.gordon.edu/courses/organic/_photochem.html
https://www.researchgate.net/publication/280391911_Applications_of_Fluorine_in_Medicinal_Chemistry
https://pubmed.ncbi.nlm.nih.gov/26200936/
https://www.researchgate.net/publication/8582144_Fluorine_in_Medicinal_Chemistry
https://pubs.rsc.org/en/content/articlelanding/2016/cc/c5cc10009g
https://pubs.rsc.org/en/content/articlelanding/2016/cc/c5cc10009g
https://pubs.acs.org/doi/abs/10.1021/jo202062f
https://pubmed.ncbi.nlm.nih.gov/22111869/
https://pubmed.ncbi.nlm.nih.gov/22111869/
https://pubmed.ncbi.nlm.nih.gov/39109590/
https://pubmed.ncbi.nlm.nih.gov/39109590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7288102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7288102/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Synthesis and bioactivity investigation of benzophenone and its derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

17. epubl.ktu.edu [epubl.ktu.edu]

18. figshare.mq.edu.au [figshare.mq.edu.au]

19. Benzophenone - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Reactivity of fluorinated benzophenone derivatives].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136249/docs#reactivity-of-fluorinated-
benzophenone-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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